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Get Quote

Chemical Identity & Characterization

The table below summarizes the core identifying information and key properties of

dodecahydroxycyclohexane dihydrate for quick reference.

Property Description / Value

Preferred IUPAC
Name

Cyclohexanedodecol [1]

Common
Synonyms

Dodecahydroxycyclohexane dihydrate; Cyclohexanehexone octahydrate;
Triquinoyl octahydrate; Guna-matrix [1] [2]

CAS Number 13941-78-1 (dihydrate) [1] [2]

Molecular Formula C₆H₁₆O₁₄ [2]

Molecular Weight 312.183 g·mol⁻¹ [2]

Appearance Colourless crystals (plate or prism morphology) [1]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s749526?utm_src=pdf-body
https://www.smolecule.com/products/s749526?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://www.chemsrc.com/en/cas/13941-78-1_562783.html
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://www.chemsrc.com/en/cas/13941-78-1_562783.html
https://www.chemsrc.com/en/cas/13941-78-1_562783.html
https://www.chemsrc.com/en/cas/13941-78-1_562783.html
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://www.smolecule.com/products/s749526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Description / Value

Decomposition
Point

~100 °C [1]

Key Spectral Data Infrared spectra used for structural analysis [1]

Historical & Structural Clarification

For over a century, the compound sold as "cyclohexanehexone octahydrate" or "triquinoyl octahydrate" was

mischaracterized. It was long assumed to be a hydrate of the hypothetical cyclohexanehexone (C₆O₆) [1]

[3].

Historical Misconception: The product synthesized by Joseph Udo Lerch in 1862 and characterized
by Nietzki and Benckiser in 1885 was incorrectly assumed to be C₆O₆·8H₂O [1].

Structural Truth: Advanced analytical techniques, particularly X-ray diffraction analysis confirmed
in 2005 that the material's true structure is dodecahydroxycyclohexane dihydrate (C₆(OH)₁₂·2H₂O)

[1]. This is a sixfold geminal diol (where two hydroxyl groups are attached to the same carbon atom)
with a cyclohexane backbone [1].

Modern Confirmation: A 2024 study reaffirmed this, stating that most vendors sell C₆(OH)₁₂·2H₂O,
and successfully synthesized the actual elusive C₆O₆ molecule only through dehydration of this

material [3].

Experimental Protocols

Synthesis of Dodecahydroxycyclohexane Dihydrate

This protocol is adapted from classical literature for educational purposes [1].

Starting Material: Begin with hexahydroxybenzene (C₆(OH)₆) or tetrahydroxy-p-benzoquinone

(C₆(OH)₄O₂).
Oxidation: Oxidize the starting material. The original 1862 synthesis by Lerch used this route.

Crystallization: Dissolve the resulting oxidation product in methanol and allow it to crystallize slowly
at room temperature.
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Product Isolation: Collect the formed crystals, which will appear as colorless plates or prisms of

dodecahydroxycyclohexane dihydrate [1].

Key Characterization Experiments

1. X-ray Diffraction (XRD) for Structural Elucidation

Purpose: To unambiguously determine the three-dimensional atomic structure and confirm the
geminal diol structure, distinguishing it from a ketone hydrate [1].

Methodology: A single, high-quality crystal is mounted on a diffractometer. The crystal is exposed to
X-rays, and the resulting diffraction pattern is collected. The data is processed to solve and refine the

crystal structure [1].
Outcome: This experiment provided definitive proof of the molecular structure, confirming it is

C₆(OH)₁₂·2H₂O and not C₆O₆·8H₂O [1].

2. Infrared (IR) Spectroscopy

Purpose: To probe functional groups and provide supporting evidence for the presence of hydroxyl

(O-H) groups and the absence of carbonyl (C=O) stretches characteristic of ketones [1].
Methodology: Prepare a sample as a KBr pellet or Nujol mull. Acquire the IR absorption spectrum

across a standard wavenumber range (e.g., 4000-400 cm⁻¹) [1].
Outcome: The spectrum shows broad O-H stretches, consistent with an alcohol, and no significant

C=O stretching vibrations, confirming the diol structure over the ketone form [1].

3. Mass Spectrometry of the Dehydration Product (C₆O₆)

Purpose: To detect and confirm the structure of the elusive parent compound, cyclohexanehexone,

produced by dehydrating the dihydrate.
Methodology:

Dehydration: Carefully dehydrate a sample of dodecahydroxycyclohexane dihydrate [3].
Ionization: Analyze the product using a home-built electrospray ionization mass
spectrometry (ESI-MS) setup within an inert atmosphere glovebox to prevent decomposition
[3].

Detection: Look for the signal of the deprotonated molecule [C₆O₆H]⁻.
Fragmentation (MSⁿ): Perform tandem mass spectrometry (MS², MS³, MS⁴) on the ion. This

technique fragments the ion and analyzes the pieces [3].
Outcome: The mass spectrum confirms the presence of C₆O₆ via the [C₆O₆H]⁻ ion. The tandem MS

shows consecutive losses of carbon monoxide (CO) molecules, a fragmentation pattern that confirms
the hexaketone structure [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://en.wikipedia.org/wiki/Dodecahydroxycyclohexane
https://www.smolecule.com/products/s749526?utm_src=pdf-body
https://scispace.com/papers/revisiting-the-hitherto-elusive-cyclohexanehexone-molecule-48efxvlfkq
https://scispace.com/papers/revisiting-the-hitherto-elusive-cyclohexanehexone-molecule-48efxvlfkq
https://scispace.com/papers/revisiting-the-hitherto-elusive-cyclohexanehexone-molecule-48efxvlfkq
https://scispace.com/papers/revisiting-the-hitherto-elusive-cyclohexanehexone-molecule-48efxvlfkq
https://www.smolecule.com/products/s749526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental & Conceptual Workflows

The following Graphviz diagrams illustrate the key relationships and processes described in this guide.

Structural elucidation and confirmation workflow for the compound.

Oxidation of
Hexahydroxybenzene

Dissolve in Methanol

Slow Crystallization

Collect Colorless Crystals
(C₆(OH)₁₂·2H₂O)

Characterize Product
(XRD, IR)

Click to download full resolution via product page

Synthetic protocol for dodecahydroxycyclohexane dihydrate crystallization.

Pharmaceutical Context

Dodecahydroxycyclohexane dihydrate is used as an active ingredient in some homeopathic formulations,

such as in the product GUNA-LYMPHO, where it is listed with a potency of 6 [hp_X] in 30 mL [4]. It is

important to note that this product, like others of its kind, is an unapproved homeopathic drug, and the FDA

has not evaluated it for safety or efficacy [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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